Cas no 2096338-64-4 (2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 2096338-64-4
• MF: C₁₁H₁₈BNO₃S
• MW: 255.141521930695
• MDL: MFCD12032346
• CID: 4936570
• PubChem ID: 45785793
• Update Time: 2026-02-27

2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-ETHOXYTHIAZOLE-5-BORONIC ACID PINACOL ESTER
• MB11565
• 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• G79028
• EN300-12599790
• DTXSID101161541
• AS-46694
• 2096338-64-4
• Z3234941577
• Thiazole, 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AKOS015943560
• 2-ethoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• MFCD12032346

• MDL： MFCD12032346
• Inchi： 1S/C11H18BNO3S/c1-6-14-9-13-7-8(17-9)12-15-10(2,3)11(4,5)16-12/h7H,6H2,1-5H3
• InChI Key： ZJDLTULUXZIPOB-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1B1OC(C)(C)C(C)(C)O1)OCC

Computed Properties

• Exact Mass: 255.1100448g/mol
• Monoisotopic Mass: 255.1100448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Comprehensive Overview of 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 2096338-64-4)

The compound 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 2096338-64-4) is a highly specialized boronate ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a thiazole ring and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method in modern drug discovery and material science.

In recent years, the demand for boron-containing compounds like 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has surged due to their pivotal role in bioconjugation and proteolysis-targeting chimera (PROTAC) development. Researchers are particularly interested in its potential to facilitate C-C bond formation under mild conditions, aligning with the growing emphasis on green chemistry and sustainable synthesis.

The CAS No. 2096338-64-4 compound is also gaining attention in the field of agrochemicals, where its thiazole core contributes to the design of novel pesticides and herbicides. Its ethoxy and dioxaborolane functional groups enhance solubility and stability, addressing common challenges in formulation science. This aligns with the industry's focus on high-efficiency crop protection solutions, a topic frequently searched in agricultural research databases.

From a structural-activity relationship (SAR) perspective, the 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole scaffold offers tunable electronic properties, making it a candidate for fluorescence probes and sensor materials. This has sparked interest in diagnostic imaging and molecular electronics, areas where precision and selective binding are critical. Online discussions often highlight its compatibility with click chemistry protocols, further expanding its utility.

Quality control of CAS No. 2096338-64-4 involves rigorous HPLC and NMR validation to ensure purity, a key concern for laboratories focusing on high-throughput screening. The compound’s stability under anhydrous conditions is frequently cited in patent literature, reflecting its industrial relevance. As AI-driven drug design gains traction, computational studies on its molecular docking potential are also emerging.

In summary, 2-ethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole represents a versatile tool for researchers exploring next-generation therapeutics and functional materials. Its intersection with trending topics like precision medicine and catalysis innovation ensures its continued prominence in scientific literature and commercial applications.